molecular formula C9H11NO B8355564 3-(6-Methyl-2-pyridyl)propanal

3-(6-Methyl-2-pyridyl)propanal

Cat. No.: B8355564
M. Wt: 149.19 g/mol
InChI Key: RPTOMTBPGIMKNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-Methyl-2-pyridyl)propanal is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NO

Molecular Weight

149.19 g/mol

IUPAC Name

3-(6-methylpyridin-2-yl)propanal

InChI

InChI=1S/C9H11NO/c1-8-4-2-5-9(10-8)6-3-7-11/h2,4-5,7H,3,6H2,1H3

InChI Key

RPTOMTBPGIMKNS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)CCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of DMSO (1.78 g, 22.9 mmol) in dichloromethane (4mL) was added dropwise over 3 min into solution of oxalyl chloride (11.3 mmol) in dichloromethane (6 mL) cooled to -78° C. under nitrogen. The reaction mixture was stirred for 5 min when 3-(6-methyl-2-pyridyl)propanol (1.57 g, 10.4 mmol) in dichloromethane (20 mL) was added over 5 min. The stirring continued for 20 min at -78° C. and triethylamine (8 ml) was added resulting in dark slurry. The cooling bath was removed and after 3 hr, the reaction mixture was quenched with brine followed by dichloromethane extraction (3×). After solvent removal, the dark residue was purified by column chromatography (silica gel, ethyl acetate) yielding a yellow oil (77%). MS (DCI) (M+H)+ at m/z 150.
Name
Quantity
1.78 g
Type
reactant
Reaction Step One
Quantity
11.3 mmol
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
1.57 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
8 mL
Type
reactant
Reaction Step Three
Name
Yield
77%

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